Cas no 1065073-37-1 (4-(Bromomethyl)oxazole)

• Product Name: 4-(Bromomethyl)oxazole
• CAS No: 1065073-37-1
• MF: C₄H₄BrNO
• MW: 161.984660148621
• MDL: MFCD11101410
• CID: 1027505
• PubChem ID: 44119601
• Update Time: 2025-10-28

4-(Bromomethyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)oxazole
• 4-(bromomethyl)-1,3-oxazole
• 4-bromomethyl-oxazole
• AG-B-99599
• ANW-57064
• CTK5I9891
• SureCN917725
• 4-bromomethyloxazole
• Oxazole, 4-(bromomethyl)-
• AKOS005266794
• CS-B1052
• MFCD11101410
• 1065073-37-1
• QUAHYLYAIBFWNF-UHFFFAOYSA-N
• SB30450
• DB-003463
• EN300-1246630
• DTXSID10657322
• AS-47418
• F13651
• SCHEMBL917725

• MDL： MFCD11101410
• Inchi： 1S/C4H4BrNO/c5-1-4-2-7-3-6-4/h2-3H,1H2
• InChI Key： QUAHYLYAIBFWNF-UHFFFAOYSA-N
• SMILES： BrCC1=COC=N1

Computed Properties

• Exact Mass: 160.94762
• Monoisotopic Mass: 160.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on 4-(Bromomethyl)oxazole

4-(Bromomethyl)oxazole (CAS No. 1065073-37-1): An Overview of Its Synthesis, Applications, and Recent Research Advances

4-(Bromomethyl)oxazole (CAS No. 1065073-37-1) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound, characterized by a bromomethyl group attached to an oxazole ring, offers a wide range of synthetic opportunities and biological activities.

The synthesis of 4-(Bromomethyl)oxazole typically involves the bromination of 4-methyloxazole. One common method is the use of N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). This reaction proceeds via a radical mechanism, leading to the formation of the bromomethyl derivative. The choice of solvent and reaction conditions can significantly influence the yield and purity of the product, making it essential to optimize these parameters for large-scale synthesis.

In recent years, 4-(Bromomethyl)oxazole has been extensively studied for its potential in drug discovery and development. The oxazole ring is known for its ability to form hydrogen bonds and π-π interactions, which are crucial for binding to biological targets. The bromomethyl group, on the other hand, can serve as a versatile handle for further functionalization, allowing for the synthesis of a diverse array of derivatives with tailored properties.

One notable application of 4-(Bromomethyl)oxazole is in the development of small molecule inhibitors for various protein targets. For instance, researchers have utilized this compound as a building block to synthesize potent inhibitors of kinases, which are key enzymes involved in cellular signaling pathways. These inhibitors have shown promise in preclinical studies for treating various diseases, including cancer and inflammatory disorders.

Beyond its use in medicinal chemistry, 4-(Bromomethyl)oxazole has also found applications in materials science. The oxazole ring's rigidity and electron-withdrawing properties make it suitable for constructing polymers with enhanced mechanical strength and thermal stability. Additionally, the bromomethyl group can be used to introduce cross-linking agents or other functional groups, further expanding the range of potential applications.

Recent research has also explored the use of 4-(Bromomethyl)oxazole in photocatalytic reactions. Studies have shown that this compound can serve as an efficient electron acceptor in photocatalytic systems, facilitating charge separation and improving overall catalytic efficiency. This property makes it a promising candidate for developing sustainable energy conversion technologies.

In conclusion, 4-(Bromomethyl)oxazole (CAS No. 1065073-37-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and photocatalysis. Its unique structural features and synthetic versatility make it an attractive target for further research and development. As new methodologies and applications continue to emerge, the importance of this compound is likely to grow, contributing to advancements in various scientific fields.